Cas no 128648-60-2 (3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-)

3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)- structure
128648-60-2 structure
Product Name:3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-
CAS No:128648-60-2
MF:C6H8F3NO2
MW:183.128432273865
CID:1222650
PubChem ID:15111754
Update Time:2025-04-20

3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-
    • (E)-4-AMINO-4-ETHOXY-1,1,1-TRIFLUOROBUT-3-EN-2-ONE
    • AKOS006330788
    • EN300-102137
    • SCHEMBL239789
    • 898806-68-3
    • 4-amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
    • SCHEMBL239788
    • 128648-60-2
    • (3E)-4-amino-4-(ethyloxy)-1,1,1-trifluoro-3-buten-2-one
    • (3E)-4-AMINO-4-ETHOXY-1,1,1-TRIFLUOROBUT-3-EN-2-ONE
    • FS-4449
    • (E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one
    • MDL: MFCD09064934
    • Inchi: 1S/C6H8F3NO2/c1-2-12-5(10)3-4(11)6(7,8)9/h3H,2,10H2,1H3/b5-3+
    • InChI Key: UELADEJAOQURQK-HWKANZROSA-N
    • SMILES: FC(C(/C=C(\N)/OCC)=O)(F)F

Computed Properties

  • Exact Mass: 183.05100
  • Monoisotopic Mass: 183.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Melting Point: 71-73°C
  • PSA: 52.32000
  • LogP: 1.65470

3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
033168-1g
E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
128648-60-2 95%
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Fluorochem
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Fluorochem
033168-25g
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£129.00 2022-02-28
1PlusChem
1P01DFA1-1g
(E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one
128648-60-2 90%
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1PlusChem
1P01DFA1-5g
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1PlusChem
1P01DFA1-25g
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$168.00 2023-12-25
1PlusChem
1P01DFA1-100g
(E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one
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$433.00 2023-12-25
1PlusChem
1P01DFA1-500g
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A2B Chem LLC
AX05145-100g
(E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
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A2B Chem LLC
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(E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
128648-60-2 90%
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$1695.00 2024-04-20

3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)- Production Method

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